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Compound of Interest

Compound Name: 2-Phenoxyethyl isobutyrate

Cat. No.: B122394

Essential Safety Precautions for Handling 2-
Phenoxyethyl Isobutyrate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides immediate and essential safety and
logistical information for handling 2-Phenoxyethyl isobutyrate, including personal protective
equipment (PPE) guidelines, handling procedures, and disposal plans.

Hazard Overview

2-Phenoxyethyl isobutyrate is a colorless liquid commonly used as a flavoring and fragrance
agent.[1][2] While it is not classified as a hazardous substance under the Globally Harmonized
System (GHS) by all suppliers, some safety data sheets (SDS) indicate potential hazards.[1][3]
[4] These include being harmful to aquatic life with long-lasting effects, and potentially causing
mild skin irritation.[2][3] One source also classifies it as a combustible liquid that is harmful if
swallowed and can cause both skin and serious eye irritation.[5] Given the variability in
reported hazards, a cautious approach to handling is recommended.

Personal Protective Equipment (PPE)

The following PPE is essential to minimize exposure and ensure safety when handling 2-
Phenoxyethyl isobutyrate.

1. Eye and Face Protection:
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Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.[1] This will protect against potential splashes of the chemical.

. Skin Protection:

Gloves: Chemical-resistant gloves are required.[3] Always inspect gloves for any signs of
degradation or puncture before use. After handling, wash and dry your hands thoroughly.[1]

Lab Coat/Protective Clothing: Wear a standard lab coat. For tasks with a higher risk of
splashing or exposure, fire/flame resistant and impervious clothing should be worn.[1]
Contaminated clothing should be removed immediately, and the skin rinsed with water.

. Respiratory Protection:

Under normal laboratory conditions with adequate ventilation, respiratory protection is not
typically required.[2][3]

However, if you are working in conditions with high vapor concentrations, aerosol formation,
or in an area with insufficient ventilation, a full-face respirator with an appropriate organic
vapor cartridge should be used.[1][2]

Handling and Storage Procedures

Safe Handling:

Work in a well-ventilated area to avoid the buildup of vapors.[2]
Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory.[2]

Keep the chemical away from heat, sparks, and open flames.[2][3]
Use explosion-proof electrical, ventilating, and lighting equipment.[2]

All equipment used for handling must be properly grounded to prevent static discharges.[3]

Storage:
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» Store in a cool, well-ventilated place.[2]

o Keep the container tightly closed when not in use.[2]
Spill and Disposal Plan

In Case of a Spill:

Evacuate the immediate area.

o Eliminate all ignition sources.[3]
o Wear the appropriate PPE as outlined above.

» For small spills, absorb the chemical with an inert material such as dry sand or earth, and
place it into a suitable container for disposal.[3]

o For large spills, dike the area to prevent spreading and contact the appropriate
environmental health and safety team for disposal.[3]

» Avoid allowing the spill to enter drains or waterways, as it is harmful to aquatic life.[2][3]
Waste Disposal:

e Dispose of unused product and contaminated materials in accordance with local, regional,
and national regulations.[2] This should be done through a licensed professional waste
disposal service.[6]

» Do not reuse empty containers.[6]

Quantitative Data

The following table summarizes key quantitative data for 2-Phenoxyethyl isobutyrate.
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Property Value

CAS Number 103-60-6

Molecular Formula C12H1603
Molecular Weight 208.26 g/mol
Appearance Colorless, clear liquid
Boiling Point 275.3 °C at 99 kPa
Melting Point <-20°C

Flash Point 137 °C

Water Solubility

0.196 g/L at 20 °C

Density

1.05 g/cm3 at 20 °C

Vapor Pressure

0.77 Paat 25 °C

log Pow

3.2at24°C

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2-Phenoxyethyl isobutyrate.
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PPE Selection for 2-Phenoxyethyl isobutyrate Handling

Proceed with Handling

A

Conditions & Actions

Is ventilation adequate and no risk of aerosolization?

Is there a significant risk of splashing?

Task Assessment

Start: Handling 2-Phenoxyethyl isobutyrate
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Caption: Decision workflow for PPE selection when handling 2-Phenoxyethyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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